molecular formula C11H12BrClN2O2 B8276476 2-bromo-5-(2-chloroacetamido)-N-methyl-4-methylbenzamide

2-bromo-5-(2-chloroacetamido)-N-methyl-4-methylbenzamide

Cat. No. B8276476
M. Wt: 319.58 g/mol
InChI Key: ZKJPTTKLIYOZQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-bromo-5-(2-chloroacetamido)-N-methyl-4-methylbenzamide is a useful research compound. Its molecular formula is C11H12BrClN2O2 and its molecular weight is 319.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12BrClN2O2

Molecular Weight

319.58 g/mol

IUPAC Name

2-bromo-5-[(2-chloroacetyl)amino]-N,4-dimethylbenzamide

InChI

InChI=1S/C11H12BrClN2O2/c1-6-3-8(12)7(11(17)14-2)4-9(6)15-10(16)5-13/h3-4H,5H2,1-2H3,(H,14,17)(H,15,16)

InChI Key

ZKJPTTKLIYOZQO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1NC(=O)CCl)C(=O)NC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-amino-2-bromo-N, 4-dimethylbenzamide (3A) (94 mg, 0.38 mmol) in acetone (4 mL) at 0° C. was added DIPEA (68 μL, 0.39 mmol) followed by 2-chloroacetylchloride (31 μL, 0.39 mmol). The solution was stirred for 60 minutes and another aliquot of 2-chloroacetylchloride (4 μL) was added. Water was added (94 mL) and the acetone removed in vacuo. The solids were stirred rapidly for 1 h, filtered and washed with water to give 104 mg (84% yield) of 2-bromo-5-(2-chloroacetamido)-N-methyl-4-methylbenzamide, 1H NMR: (CDCl3, 400 MHz) δ 8.28 (s, 1H), 8.03 (s, 1H), 7.44 (s, 1H), 6.01 (br s, 1H), 4.23 (s, 2H), 3.01 (d, J=5.0 Hz, 3H), 2.17 (s, 3H); LCMS 320.99 (M+H).
Quantity
94 mg
Type
reactant
Reaction Step One
Name
Quantity
68 μL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
31 μL
Type
reactant
Reaction Step Two
Quantity
4 μL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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